6-(4-methyl-1-piperazinyl)-4-hexyn-2-ol

• IUPAC Name: 6-(4-methylpiperazin-1-yl)hex-4-yn-2-ol
• InChI: InChI=1S/C11H20N2O/c1-11(14)5-3-4-6-13-9-7-12(2)8-10-13/h11,14H,5-10H2,1-2H3
• InChI Key: WYUOBWBUWMTIBT-UHFFFAOYSA-N
• Canonical SMILES: CC(CC#CCN1CCN(CC1)C)O
• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol

Description

6-(4-methyl-1-piperazinyl)-4-hexyn-2-ol, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

6-(4-methyl-1-piperazinyl)-4-hexyn-2-ol selectively targets the mGluR5 receptor, which is a G protein-coupled receptor that is widely distributed throughout the brain. Activation of mGluR5 has been implicated in various neurological and psychiatric disorders, and this compound acts as a negative allosteric modulator of this receptor. By blocking the activity of mGluR5, this compound can modulate glutamatergic neurotransmission, which in turn affects various downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in animal models. It has been shown to reduce anxiety-like behavior and increase social interaction in mice, as well as improve cognitive function in rats. In addition, this compound has been shown to reduce drug-seeking behavior in rats trained to self-administer cocaine or alcohol.

Advantages and Limitations for Lab Experiments

6-(4-methyl-1-piperazinyl)-4-hexyn-2-ol has several advantages for use in lab experiments. It is a selective antagonist of mGluR5, which allows for more precise modulation of glutamatergic neurotransmission. It also has a relatively long half-life, which allows for sustained effects in animal models. However, there are also limitations to using this compound in lab experiments. It has poor solubility in water, which can make dosing and administration challenging. In addition, it has been shown to have off-target effects at high concentrations, which can complicate interpretation of results.

Future Directions

There are several future directions for research on 6-(4-methyl-1-piperazinyl)-4-hexyn-2-ol. One area of interest is its potential therapeutic applications in various neurological and psychiatric disorders. Clinical trials have been conducted for its use in fragile X syndrome, autism spectrum disorder, and Parkinson's disease, with promising results. Another area of interest is its potential as a tool for studying the role of mGluR5 in various physiological and pathological processes. Finally, there is ongoing research into developing more potent and selective mGluR5 antagonists, which could have even greater therapeutic potential.

Scientific Research Applications

6-(4-methyl-1-piperazinyl)-4-hexyn-2-ol has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including anxiety, depression, addiction, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models, as well as reducing drug-seeking behavior in addiction models. In addition, this compound has been shown to improve cognitive function in animal models of schizophrenia.